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Compound of Interest

Compound Name:
Glycine, N-[N-(4-

methoxybenzoyl)glycyl]-

Cat. No.: B187625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the experimental evaluation of p-anisic acid

(also known as 4-methoxybenzoic acid), a naturally occurring phenolic compound found in

plants such as anise and fennel. Due to the initial search query for "anisuric acid" yielding no

specific results, this guide focuses on the widely studied "p-anisic acid," which is presumed to

be the compound of interest. This document summarizes key biological activities, presents

quantitative data for comparison, and outlines experimental protocols to facilitate reproducible

research.

p-Anisic acid is recognized for its diverse biological activities, including antimicrobial,

antioxidant, anti-inflammatory, and antidiabetic properties.[1][2][3] It is also utilized as a

preservative in cosmetics and as an intermediate in pharmaceutical synthesis.[4][5][6]

Quantitative Data Summary
The following tables summarize quantitative data from various experimental evaluations of p-

anisic acid, providing a basis for comparison with alternative compounds.

Table 1: Antimicrobial Activity of p-Anisic Acid
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Microorgani
sm

Type Method

Effective
Concentrati
on/Inhibitio
n

Compariso
n/Alternativ
e

Reference

S. aureus

(MRSA)

Gram-

positive

bacteria

Not specified

Higher

activity than

anise oil

Shikimic acid

also showed

high activity

[7][8]

S. pyogenes

Gram-

positive

bacteria

Not specified

Higher

activity than

anise oil

Shikimic acid

also showed

high activity

[7][8]

E. coli

Gram-

negative

bacteria

Not specified Active

Shikimic acid

showed

higher activity

[7][8]

S. typhi

Gram-

negative

bacteria

Not specified

Higher

activity than

anise oil

Shikimic acid

also showed

high activity

[7][8]

P. aeruginosa

Gram-

negative

bacteria

Not specified Active - [7][8]

Yeasts and

Molds
Fungi

Cosmetic

preservative

testing

0.05–0.3% at

pH 4.5–5.5

Works well

with glyceryl

caprylate for

broad-

spectrum

protection

[9][10]

Table 2: Biological and Pharmacological Activities of p-Anisic Acid
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Activity
Experiment
al Model

Key
Findings

IC50/Effecti
ve Dose

Compariso
n/Alternativ
e

Reference

Tyrosinase

Inhibition

In vitro

enzyme

assay

Reversible,

non-

competitive

inhibitor

IC50: 0.60

mM (91

µg/mL)

- [2][11]

Antiproliferati

ve

HepG2

cancer cell

line

Inhibited cell

proliferation

IC50: 25 µM

(3.8 µg/mL)

Conjugation

with

phospholipids

increased

potency

[2][12][13]

Antioxidant
In vitro

assays

Neutralizes

free radicals
-

Conjugation

with

phosphatidylc

holine

enhanced

antioxidant

activity

[2][12]

Anti-

inflammatory

In vivo and in

vitro models

Reduces

inflammatory

markers

-

Veratric acid

also shows

anti-

inflammatory

effects

[3]

Anxiolytic

Mouse

models

(elevated

plus maze)

Shows anti-

anxiety

effects

10-30 mg/kg

(oral)

Metabolite of

aniracetam

with similar

actions

[1][4]

Antidiabetic

STZ-HFD

induced

T2DM in rats

Lowered

blood

glucose,

improved

pancreatic

morphology

25-100 mg/kg

(oral)
- [1]
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Experimental Protocols and Methodologies
To ensure the reproducibility of experiments involving p-anisic acid, detailed methodologies are

crucial. Below are outlines of key experimental protocols cited in the literature.

Antimicrobial Activity Assessment
A common method to evaluate the antimicrobial properties of p-anisic acid involves broth or

agar dilution assays to determine the Minimum Inhibitory Concentration (MIC).

Experimental Workflow: Antimicrobial Susceptibility Testing
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Preparation

Assay

Analysis

Prepare p-Anisic Acid Stock Solution
(e.g., in DMSO or ethanol)

Perform Serial Dilutions of p-Anisic Acid
in 96-well plate

Prepare Sterile Growth Medium
(e.g., Mueller-Hinton broth)

Prepare Standardized Microbial Inoculum
(e.g., 0.5 McFarland standard)

Inoculate Wells with Microbial Suspension

Incubate at Optimal Temperature and Time
(e.g., 37°C for 24h)

Visually Inspect for Microbial Growth
(turbidity)

Determine Minimum Inhibitory Concentration (MIC)

Click to download full resolution via product page

Workflow for determining the antimicrobial activity of p-anisic acid.

Quantification by High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard method for the quantification of p-anisic acid in various matrices, including

cosmetic formulations and biological samples.
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Protocol Outline:

Sample Preparation: Extraction of p-anisic acid from the sample matrix. This may involve

liquid-liquid extraction or solid-phase extraction.[14]

Chromatographic System: A C18 reversed-phase column is commonly used.[14][15]

Mobile Phase: A gradient of an aqueous solution (e.g., with 0.3% formic acid) and an organic

solvent (e.g., acetonitrile or methanol) is often employed.[14][15]

Detection: A Diode Array Detector (DAD) set at approximately 254 nm is typically used for

detection.[15][16]

Quantification: A standard curve is generated using known concentrations of p-anisic acid to

quantify the amount in the sample.[14][15]

In Vitro Cytotoxicity and Antiproliferative Assays
These assays are used to evaluate the effect of p-anisic acid on cell viability and growth,

particularly in cancer research.

Protocol Outline:

Cell Culture: Human cell lines (e.g., HaCaT keratinocytes, HepG2 liver cancer cells) are

cultured in appropriate media.[2][13]

Treatment: Cells are treated with a range of concentrations of p-anisic acid (e.g., 1-100

µg/mL) for a specified duration (e.g., 72 hours).[2][12]

Viability Assessment: Cell viability is measured using colorimetric assays such as MTT or

SRB.[13]

Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated to determine

the potency of the compound.[2][13]

Mechanisms of Action and Signaling Pathways
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The biological effects of p-anisic acid are attributed to several mechanisms of action. While

specific, detailed signaling pathways are not fully elucidated in the provided search results, a

conceptual overview of its proposed mechanisms can be illustrated.

Proposed Mechanisms of Action for p-Anisic Acid

Antimicrobial Activity Antioxidant & Anti-inflammatory Activity Other Biological Activities

p-Anisic Acid

Disruption of Microbial Cell Membrane

Direct Interaction

Reduction of Intracellular pH

Acidic Property

Scavenging of Reactive Oxygen Species (ROS)

Phenolic Structure

Inhibition of Pro-inflammatory Enzymes
(e.g., Tyrosinase)

Suppression of Arachidonic Acid
Receptor Signaling Modulation of G-Protein-Coupled Receptors (GPCRs) Anxiolytic Effects

Inhibition of Bacterial and Fungal Growth Reduced Oxidative Stress & Inflammation Increased Insulin Secretion

Antidiabetic Effects

Click to download full resolution via product page

Conceptual overview of p-anisic acid's mechanisms of action.

This diagram illustrates that p-anisic acid exerts its effects through multiple pathways. Its

antimicrobial action is linked to its ability to disrupt cell membranes and lower intracellular pH in

microbes.[10] The antioxidant and anti-inflammatory effects are attributed to its phenolic

structure, which can scavenge free radicals, and its ability to inhibit enzymes like tyrosinase

and interfere with inflammatory signaling pathways.[2][3][11] Furthermore, it has been

suggested to modulate G-protein-coupled receptors, which may contribute to its antidiabetic

effects by influencing insulin secretion.[17]
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In conclusion, p-anisic acid is a versatile compound with a range of documented biological

activities. The provided data and protocols offer a foundation for researchers to design and

conduct reproducible experiments to further explore its therapeutic and commercial potential.

Future research should focus on elucidating its precise molecular targets and signaling

pathways to better understand its mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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